Cas no 2158298-51-0 (2-Bromo-1-methoxy-4-(methoxymethoxy)benzene)

• Product Name: 2-Bromo-1-methoxy-4-(methoxymethoxy)benzene
• CAS No: 2158298-51-0
• MF: C₉H₁₁BrO₃
• MW: 247.085842370987
• CID: 5075371
• Update Time: 2026-03-01

2-Bromo-1-methoxy-4-(methoxymethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-methoxy-4-(methoxymethoxy)benzene

• Inchi： 1S/C9H11BrO3/c1-11-6-13-7-3-4-9(12-2)8(10)5-7/h3-5H,6H2,1-2H3
• InChI Key： FGZZCKKGBRODEE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OC)OCOC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• XLogP3: 2.5
• Topological Polar Surface Area: 27.7

Additional information on 2-Bromo-1-methoxy-4-(methoxymethoxy)benzene

Comprehensive Overview of 2-Bromo-1-methoxy-4-(methoxymethoxy)benzene (CAS No. 2158298-51-0)

2-Bromo-1-methoxy-4-(methoxymethoxy)benzene is a specialized organic compound with the CAS registry number 2158298-51-0. This compound belongs to the class of substituted benzene derivatives, featuring a bromine atom and two methoxy-based functional groups. Its unique structure makes it a valuable intermediate in pharmaceutical synthesis, agrochemical production, and advanced material research. The presence of both bromo and methoxymethoxy substituents enhances its reactivity, enabling diverse applications in cross-coupling reactions and other organic transformations.

In recent years, the demand for 2-Bromo-1-methoxy-4-(methoxymethoxy)benzene has surged due to its role in the development of novel drug candidates and fine chemicals. Researchers and manufacturers are increasingly focusing on sustainable and efficient synthesis methods, aligning with the global push toward green chemistry. Keywords such as "high-purity 2-Bromo-1-methoxy-4-(methoxymethoxy)benzene suppliers" and "CAS 2158298-51-0 applications" are frequently searched, reflecting the compound's growing relevance in industrial and academic settings.

The compound's molecular formula, C₉H₁₁BrO₃, highlights its moderate molecular weight and stability under standard conditions. Its methoxymethoxy group is particularly noteworthy, as it serves as a protective group in organic synthesis, preventing unwanted side reactions. This feature is critical in multi-step synthetic routes, where selective deprotection is required. Additionally, the bromo substituent facilitates palladium-catalyzed coupling reactions, such as Suzuki-Miyaura and Heck reactions, which are pivotal in constructing complex molecular architectures.

From an SEO perspective, long-tail keywords like "buy 2-Bromo-1-methoxy-4-(methoxymethoxy)benzene online" and "CAS 2158298-51-0 technical data sheet" are highly relevant to potential buyers and researchers. The compound's versatility is further underscored by its use in liquid crystal displays (LCDs) and other electronic materials, where precise molecular design is essential. As the industry shifts toward eco-friendly alternatives, 2-Bromo-1-methoxy-4-(methoxymethoxy)benzene is being explored for its potential in bio-based polymers and renewable energy applications.

Quality control and regulatory compliance are paramount when handling 2-Bromo-1-methoxy-4-(methoxymethoxy)benzene. Reputable suppliers provide detailed certificates of analysis (CoA) to ensure purity, typically exceeding 98%. Storage recommendations include keeping the compound in a cool, dry place, away from light and moisture, to maintain its stability. Analytical techniques such as HPLC, GC-MS, and NMR are routinely employed to verify its identity and purity, addressing common customer queries like "how to test 2-Bromo-1-methoxy-4-(methoxymethoxy)benzene purity".

In conclusion, 2-Bromo-1-methoxy-4-(methoxymethoxy)benzene (CAS No. 2158298-51-0) is a multifaceted compound with significant industrial and research applications. Its synthesis, properties, and uses align with contemporary trends in sustainable chemistry and advanced material science. By leveraging its unique functional groups, scientists continue to unlock new possibilities in organic synthesis and beyond.